Cas no 31865-37-9 (4-tert-butylcyclohexane-1-carbonitrile)

• Product Name: 4-tert-butylcyclohexane-1-carbonitrile
• CAS No: 31865-37-9
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• MDL: MFCD11641478
• CID: 1453079
• PubChem ID: 12162984
• Update Time: 2025-04-20

4-tert-butylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-
• 4-tert-butylcyclohexane-1-carbonitrile
• SCHEMBL11025435
• AT40476
• SCHEMBL12384623
• AKOS009458943
• 15619-18-8
• 4-(tert-Butyl)cyclohexanecarbonitrile
• CS-0263845
• 4alpha-tert-Butylcyclohexane-1alpha-carbonitrile
• 4alpha-tert-Butylcyclohexane-1beta-carbonitrile
• trans-4-t-butylcyclohexanecarbonitrile
• EN300-90322
• SCHEMBL1926879
• 15619-19-9
• 31865-37-9
• Z415654846

• MDL： MFCD11641478
• Inchi： 1S/C11H19N/c1-11(2,3)10-6-4-9(8-12)5-7-10/h9-10H,4-7H2,1-3H3
• InChI Key： UWGIZGGCJCFYKA-UHFFFAOYSA-N
• SMILES： N#CC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 165.15187
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids